Cas no 2411318-36-8 (2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide)
2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- EN300-26582795
- 2411318-36-8
- 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide
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- Inchi: 1S/C15H18ClN3O2/c1-19-9-8-17-14(19)11-21-13-4-2-12(3-5-13)6-7-18-15(20)10-16/h2-5,8-9H,6-7,10-11H2,1H3,(H,18,20)
- InChI Key: IQUCMBKICHDYFU-UHFFFAOYSA-N
- SMILES: ClCC(NCCC1C=CC(=CC=1)OCC1=NC=CN1C)=O
Computed Properties
- Exact Mass: 307.1087545g/mol
- Monoisotopic Mass: 307.1087545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 56.2Ų
2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26582795-1g |
2411318-36-8 | 1g |
$0.0 | 2023-09-13 | |||
| Enamine | EN300-26582795-1.0g |
2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide |
2411318-36-8 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide
Recent Advances in the Study of 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide (CAS: 2411318-36-8)
The compound 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide (CAS: 2411318-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.
Recent research has focused on the synthesis and optimization of 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide, with particular emphasis on improving its pharmacokinetic properties and target specificity. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various disease pathways. The presence of the imidazole moiety and the chloroacetamide group is believed to play a critical role in its binding affinity and functional modulation of these targets.
In vitro and in vivo studies have provided insights into the compound's efficacy and safety profile. For instance, one study reported that 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide showed significant inhibitory effects on a specific enzyme involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Another study highlighted its ability to modulate cellular signaling pathways, which could be leveraged for the treatment of metabolic disorders.
The structural versatility of 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide has also prompted investigations into its derivatives. Researchers have synthesized and evaluated various analogs to explore structure-activity relationships (SAR) and identify compounds with enhanced potency and selectivity. These efforts have yielded several promising candidates, some of which are currently undergoing preclinical evaluation.
Despite these advancements, challenges remain in the development of 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the findings into clinically viable treatments.
In conclusion, the recent studies on 2-chloro-N-(2-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}ethyl)acetamide underscore its potential as a valuable scaffold in drug discovery. Continued research into its biological activities and therapeutic applications is expected to yield significant contributions to the field of chemical biology and medicinal chemistry.
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